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Compound Name: Bodipy FL C5

Cat. No.: B15556581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of BODIPY FL C5, a versatile fluorophore, tailored for

beginners in fluorescence microscopy. We will delve into its core properties, diverse

applications, and detailed experimental protocols to empower researchers in utilizing this

powerful tool for cellular imaging.

Introduction to BODIPY Dyes
BODIPY (boron-dipyrromethene) dyes are a class of fluorescent probes known for their

exceptional photophysical properties.[1][2] They are characterized by high fluorescence

quantum yields, sharp emission peaks, and good photostability.[1][3] Unlike many other

fluorophores, their fluorescence is relatively insensitive to environmental factors such as pH

and solvent polarity.[4][5][6] These characteristics make them highly valuable for a wide range

of applications in biological imaging.[7][8]

Core Properties of BODIPY FL C5
BODIPY FL C5 is a derivative of the BODIPY FL core, featuring a five-carbon (C5) pentanoic

acid linker. This linker allows for its use as a precursor in the synthesis of various fluorescent

phospholipids and facilitates its incorporation into cellular membranes and lipid structures.[9]

[10][11][12]
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BODIPY FL C5 exhibits bright green fluorescence with spectral characteristics similar to

fluorescein (FITC) and Alexa Fluor 488.[13]

Property Value Reference

Excitation Maximum (λex) ~502-505 nm [6]

Emission Maximum (λem) ~511-513 nm [6][14]

Molar Extinction Coefficient (ε) >80,000 cm⁻¹M⁻¹ [3][4]

Fluorescence Quantum Yield

(Φ)

Approaching 1.0 (in some

environments)
[4][6]

Fluorescence Lifetime (τ) >5 nanoseconds [4][13]

Key Advantages and Disadvantages
Advantages:

High Brightness: Possesses a high extinction coefficient and quantum yield, resulting in

intense fluorescence.[4][6]

Photostability: More resistant to photobleaching compared to traditional dyes like fluorescein.

[1][15]

Narrow Emission Spectrum: The sharp emission peak minimizes spectral overlap in

multicolor imaging experiments.[1][4][6]

Environmental Insensitivity: Fluorescence is largely unaffected by changes in pH and solvent

polarity.[4][5][6]

Hydrophobicity: Its lipophilic nature makes it ideal for staining lipids, membranes, and other

nonpolar structures.[5][13]

Disadvantages:

Small Stokes Shift: The proximity of the excitation and emission peaks can lead to self-

absorption at high concentrations.[1]
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Potential for Aggregation: At higher concentrations, the dye may form aggregates, which can

alter its fluorescent properties.[16]

Applications in Fluorescence Microscopy
BODIPY FL C5's unique properties lend it to a variety of applications in cellular imaging.

Staining of Lipids and Membranes
Due to its hydrophobic nature, BODIPY FL C5 is an excellent tool for visualizing cellular lipids

and membranes.[5][13] It readily incorporates into lipid-rich structures, providing clear and

specific staining.

Fatty Acid Uptake and Metabolism
As a fluorescent fatty acid analog, BODIPY FL C5 is widely used to study the uptake and

trafficking of fatty acids in living cells.[17][18][19] Researchers can track its movement across

the plasma membrane and subsequent localization within the cell.

Staining of the Golgi Apparatus
When conjugated to ceramide, BODIPY FL C5 can be used to specifically label the Golgi

apparatus.[20][21] The BODIPY FL C5-ceramide complex is transported to and accumulates in

the Golgi, allowing for detailed visualization of this organelle.[20]

Labeling of Lipid Droplets
BODIPY dyes, in general, are effective for staining neutral lipid droplets.[15][16] While BODIPY

493/503 is a classic choice for this application, BODIPY FL C5 can also be utilized to visualize

these dynamic organelles.[16][22]

Experimental Protocols
The following are generalized protocols for using BODIPY FL C5. Optimal conditions may vary

depending on the cell type and experimental setup.

Live Cell Staining
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This protocol is suitable for observing the dynamics of fatty acid uptake and localization in real-

time.

Materials:

BODIPY FL C5 stock solution (e.g., 1-5 mM in DMSO)

Live cell imaging medium (e.g., HBSS or serum-free medium)

Cells cultured on glass-bottom dishes or coverslips

Procedure:

Prepare Staining Solution: Dilute the BODIPY FL C5 stock solution in pre-warmed imaging

medium to a final working concentration of 0.5-5 µM.[16][23]

Cell Preparation: Wash the cells gently with the imaging medium to remove any residual

culture medium.[16]

Staining: Add the staining solution to the cells and incubate for 15-30 minutes at 37°C,

protected from light.[16][24]

Washing: Remove the staining solution and wash the cells 2-3 times with fresh, pre-warmed

imaging medium.

Imaging: Immediately image the cells using a fluorescence microscope equipped with a

standard FITC/GFP filter set.

Preparation

Staining Post-Staining

Prepare Staining Solution
(0.5-5 µM BODIPY FL C5)

Incubate Cells with Stain
(15-30 min, 37°C)

Wash Cultured Cells

Wash Cells (2-3 times) Image with Fluorescence Microscope
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Click to download full resolution via product page

Live cell staining workflow for BODIPY FL C5.

Fixed Cell Staining
This protocol is suitable for preserving the cellular structure and localizing BODIPY FL C5
within fixed samples.

Materials:

BODIPY FL C5 stock solution (e.g., 1-5 mM in DMSO)

Phosphate-buffered saline (PBS)

Fixative solution (e.g., 2-4% paraformaldehyde in PBS)[16]

Permeabilization solution (optional, e.g., 0.1% Triton X-100 in PBS)

Mounting medium with antifade reagent

Procedure:

Fixation: Fix the cells with 2-4% paraformaldehyde for 10-15 minutes at room temperature.

[16]

Washing: Wash the cells 2-3 times with PBS to remove the fixative.[23]

Permeabilization (Optional): If targeting intracellular structures that may be less accessible,

permeabilize the cells with 0.1% Triton X-100 for 5-10 minutes. Wash again with PBS.

Staining: Prepare a 0.5-5 µM working solution of BODIPY FL C5 in PBS.[23] Add the

staining solution to the cells and incubate for 20-60 minutes at room temperature, protected

from light.[23]

Washing: Wash the cells 2-3 times with PBS.

Mounting: Mount the coverslip onto a microscope slide using an antifade mounting medium.
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Imaging: Image the cells using a fluorescence microscope.

Fixation & Permeabilization Staining Mounting & Imaging

Fix Cells
(e.g., 4% PFA) Wash with PBS Permeabilize (Optional)

(e.g., 0.1% Triton X-100)
Incubate with BODIPY FL C5

(20-60 min, RT) Wash with PBS Mount Coverslip Image with Microscope

Click to download full resolution via product page

Fixed cell staining workflow for BODIPY FL C5.

Logical Relationship of BODIPY FL C5 Applications
The versatility of BODIPY FL C5 stems from its fundamental properties, enabling its use in

various imaging contexts.

Core Properties

Applications

Hydrophobic Nature

Lipid & Membrane Staining Lipid Droplet Visualization

Fluorescent Fatty Acid Analog

Fatty Acid Uptake Studies

Can be Conjugated

Golgi Apparatus Staining
(as Ceramide Conjugate)

Click to download full resolution via product page

Logical flow from properties to applications of BODIPY FL C5.

Conclusion
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BODIPY FL C5 is a robust and versatile fluorescent probe that offers significant advantages for

researchers in cell biology and drug development. Its bright, stable fluorescence and affinity for

lipid structures make it an invaluable tool for a wide array of fluorescence microscopy

applications. By understanding its core properties and following optimized protocols, even

beginners can achieve high-quality, reproducible imaging results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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